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Introduction
Alkaline phosphatases (ALPs) are a group of enzymes that catalyze the hydrolysis of

phosphate monoesters at an alkaline pH. They are ubiquitously expressed in various tissues,

including liver, bone, intestine, and placenta. The activity of ALP is a critical biomarker in clinical

diagnostics, particularly for liver and bone diseases. In the realm of drug discovery and

development, ALP activity serves as a key indicator in various cellular processes, including

osteoblast differentiation for bone formation research and as a target for inhibitor screening.

The most common and robust method for determining ALP activity is a colorimetric assay using

p-nitrophenyl phosphate (pNPP) as a substrate. This application note provides a detailed

overview of the principles, protocols, and applications of the pNPP-based ALP assay.

Principle of the Assay
The assay is based on the enzymatic hydrolysis of p-nitrophenyl phosphate (pNPP) by alkaline

phosphatase. In an alkaline buffer, ALP cleaves the phosphate group from pNPP, resulting in

the formation of p-nitrophenol (pNP) and inorganic phosphate. p-Nitrophenol, in an alkaline

solution, is a yellow-colored chromogen that can be quantitatively measured by

spectrophotometry at a wavelength of 405 nm.[1] The rate of p-nitrophenol formation is directly

proportional to the ALP activity in the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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